1-Bromo-3-((3-chlorophenyl)ethynyl)benzene

• Molecular Formula: C14H8BrCl
• Molecular Weight: 291.57 g/mol
• IUPAC Name: 1-bromo-3-[2-(3-chlorophenyl)ethynyl]benzene
• InChI: InChI=1S/C14H8BrCl/c15-13-5-1-3-11(9-13)7-8-12-4-2-6-14(16)10-12/h1-6,9-10H
• InChI Key: ZDWDRGGWBTWMGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C#CC2=CC(=CC=C2)Br

Description

1-Bromo-3-((3-chlorophenyl)ethynyl)benzene is a halogenated aromatic compound featuring a bromine substituent at the 1-position of the benzene ring and a 3-chlorophenyl ethynyl group at the 3-position. The ethynyl linker (-C≡C-) enables conjugation and participation in cross-coupling reactions (e.g., Sonogashira coupling), making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and materials science .

Comparison with Similar Compounds

Comparative Analysis Table

Compound Name	Substituent	Key Properties	Applications	Reference
1-Bromo-3-((3-chlorophenyl)ethynyl)benzene	Ethynyl linker	Conjugation, cross-coupling reactivity	Pharmaceuticals, materials
1-Bromo-3-(trifluoromethoxy)benzene	-OCF₃	High electronegativity, lipophilicity	Agrochemicals
1-Bromo-3-((3-bromobenzyl)oxy)benzene	-OCH₂C₆H₄Br	Steric bulk, π-π interactions	Organic synthesis
1-Bromo-3-(1,1-difluoropropyl)benzene	-CH₂CF₂	Hydrophobicity	Drug candidates
1-Bromo-3-(cyclopropylmethoxy)benzene	-OCH₂C₃H₅	Steric strain	Catalysis

Research Findings and Trends

• Reactivity: Ethynyl-linked compounds exhibit superior reactivity in Sonogashira couplings compared to ether-linked derivatives due to the sp-hybridized carbon .
• Spectral Signatures : Ethynyl groups show distinct ¹³C NMR signals (δ ~70–90 ppm for sp carbons), whereas sulfanylmethyl groups appear at δ ~30–40 ppm .
• Safety Profiles : Halogenated aromatics like 3-bromochlorobenzene require careful handling due to toxicity (skin/eye irritation) .